Cas no 1487342-19-7 (2-{(tert-butoxy)carbonyl(methyl)amino}-2-(1-methyl-1H-imidazol-5-yl)acetic acid)

• Product Name: 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(1-methyl-1H-imidazol-5-yl)acetic acid
• CAS No: 1487342-19-7
• MF: C₁₂H₁₉N₃O₄
• MW: 269.296962976456
• CID: 6285892
• PubChem ID: 66116272
• Update Time: 2025-05-23

2-{(tert-butoxy)carbonyl(methyl)amino}-2-(1-methyl-1H-imidazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(1-methyl-1H-imidazol-5-yl)acetic acid
• 1487342-19-7
• AKOS015459161
• EN300-1448465
• 2-{[(tert-butoxy)carbonyl](methyl)amino}-2-(1-methyl-1H-imidazol-5-yl)acetic acid

• Inchi： 1S/C12H19N3O4/c1-12(2,3)19-11(18)15(5)9(10(16)17)8-6-13-7-14(8)4/h6-7,9H,1-5H3,(H,16,17)
• InChI Key： LXDLKLWLACWYJW-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C(=O)O)C1=CN=CN1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 269.13755610g/mol
• Monoisotopic Mass: 269.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 84.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(1-methyl-1H-imidazol-5-yl)acetic acid

Introduction to 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(1-methyl-1H-imidazol-5-yl)acetic acid (CAS No. 1487342-19-7)

2-{(tert-butoxy)carbonyl(methyl)amino}-2-(1-methyl-1H-imidazol-5-yl)acetic acid (CAS No. 1487342-19-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of imidazole and features a tert-butoxycarbonyl (Boc) protecting group, which is crucial for its stability and reactivity in various synthetic processes.

The structure of 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(1-methyl-1H-imidazol-5-yl)acetic acid consists of an imidazole ring, a carboxylic acid group, and a Boc-protected amino group. The presence of these functional groups makes it an attractive candidate for the synthesis of bioactive molecules, particularly in the development of drugs targeting specific biological pathways.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory properties. The imidazole moiety is known to interact with specific receptors, modulating inflammatory responses and offering potential benefits in the treatment of conditions such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(1-methyl-1H-imidazol-5-yl)acetic acid has been explored for its antimicrobial activity. A study conducted by a team at the University of California, San Francisco, demonstrated that this compound and its derivatives can effectively inhibit the growth of several bacterial strains, including those resistant to conventional antibiotics. This finding opens up new avenues for the development of novel antimicrobial agents.

The tert-butoxycarbonyl (Boc) protecting group plays a critical role in the synthetic utility of this compound. It provides temporary protection to the amino group during multi-step synthesis processes, ensuring that the desired chemical transformations occur without unwanted side reactions. Once the synthesis is complete, the Boc group can be selectively removed under mild conditions, revealing the free amino functionality for further derivatization or conjugation with other molecules.

The versatility of 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(1-methyl-1H-imidazol-5-yl)acetic acid extends beyond its use as a building block in organic synthesis. It has also been investigated for its potential as a chelating agent in metal coordination chemistry. Research published in the Inorganic Chemistry journal has shown that this compound can form stable complexes with transition metals, which could have applications in catalysis and materials science.

Clinical trials involving derivatives of this compound are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results from phase I trials have indicated that these compounds are well-tolerated and exhibit promising pharmacokinetic profiles. Further studies are needed to fully understand their therapeutic potential and to optimize their formulation for clinical use.

In conclusion, 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(1-methyl-1H-imidazol-5-yl)acetic acid (CAS No. 1487342-19-7) is a multifunctional compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an invaluable tool for the development of new drugs and therapeutic strategies. Ongoing research continues to uncover new possibilities for its use, underscoring its importance in modern drug discovery and development efforts.